Cas no 51690-26-7 (Coumarin-6-carboxaldehyde)

• Product Name: Coumarin-6-carboxaldehyde
• CAS No: 51690-26-7
• Molecular Formula: C₁₀H₆O₃
• Molecular Weight: 174.15284
• MDL: MFCD01941322
• CID: 56069
• PubChem ID: 2735831

Coumarin-6-carboxaldehyde Properties

Names and Identifiers

• 6-Formaldehydecoumarin
• Coumarin-6-carboxaldehyde
• 2-Oxochromene-6-carbaldehyde
• SCHEMBL971517
• PS-6127
• 51690-26-7
• 2-Oxo-2H-Chromene-6-Carbaldehyde
• DTXSID00370977
• N,N,N,N-TETRAPHENYL-9H-CARBAZOLE-2,7-DIAMINE
• MFCD01941322
• 2-Oxo-2H-chromene-6-carboxaldehyde
• A828731
• 6-Aldehydocoumarin
• F14768
• CS-0207082
• AKOS006228794
• 6-Formylcoumarin
• 6-formyl coumarin
• FT-0676481
• SY392426
• 2H-1-Benzopyran-6-carboxaldehyde, 2-oxo-
• 2-oxochromene-6-carbaldehyde

• MDL： MFCD01941322
• InChIKey： RQCHYJGDSCWRSQ-UHFFFAOYSA-N
• Inchi： 1S/C10H6O3/c11-6-7-1-3-9-8(5-7)2-4-10(12)13-9/h1-6H
• SMILES： C1=CC2=C(C=CC(=O)O2)C=C1C=O

Computed Properties

• Exact Mass: 174.03200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 174.032
• Heavy Atom Count: 13
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 1.60550
• PSA: 47.28000
• Refractive Index: 1.642
• Boiling Point: 383.1°Cat760mmHg
• Melting Point: 192-194
• Flash Point: 176°C
• Density: 1.352

Coumarin-6-carboxaldehyde Security Information

• Safety Instruction： S26; S36
• Risk Phrases：R20/21/22
• Dangerous goods sign：
• Hazard Statement： Irritant
• Risk Phrases： 20/21/22-36/37/38

Coumarin-6-carboxaldehyde Customs Data

• HS CODE：29322980
• Customs Data：

  China Customs Code:

  29322980